3-fluoro-N-[4-[(3-fluorobenzoyl)amino]phenyl]benzamide

• IUPAC Name: 3-fluoro-N-[4-[(3-fluorobenzoyl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H14F2N2O2/c21-15-5-1-3-13(11-15)19(25)23-17-7-9-18(10-8-17)24-20(26)14-4-2-6-16(22)12-14/h1-12H,(H,23,25)(H,24,26)
• InChI Key: DMTLZSHZNXOPKV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC(=CC=C3)F
• Molecular Formula: C20H14F2N2O2
• Molecular Weight: 352.3 g/mol

Description

3-fluoro-N-[4-[(3-fluorobenzoyl)amino]phenyl]benzamide is a complex organic compound with the molecular formula C26H18F2N2O3 and a molecular weight of 444.442 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

One common synthetic route involves the reaction of 3-fluorobenzoic acid with 4-aminophenylamine to form an intermediate, which is then further reacted with 3-fluorobenzoyl chloride under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of advanced techniques such as continuous flow reactors and automated synthesis can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-fluoro-N-[4-[(3-fluorobenzoyl)amino]phenyl]benzamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out to modify the functional groups within the molecule.

Substitution: The fluorine atoms in the compound can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically employed.

Substitution: Nucleophilic substitution reactions can be facilitated using reagents like sodium hydroxide (NaOH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols.

Scientific Research Applications

3-fluoro-N-[4-[(3-fluorobenzoyl)amino]phenyl]benzamide has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: Investigated for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of advanced materials and as a precursor for the synthesis of specialty chemicals.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[4-[(3-fluorobenzoyl)amino]phenyl]benzamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The presence of fluorine atoms can enhance the compound’s binding affinity and selectivity, contributing to its unique pharmacological profile.

Comparison with Similar Compounds

Similar Compounds

• 4-fluoro-N-[4-(4-{4-[(4-fluorobenzoyl)amino]phenoxy}phenoxy)phenyl]benzamide
• 4-fluoro-N-[3-[(4-fluorobenzoyl)amino]-5-(2-methylphenoxy)phenyl]benzamide

Uniqueness

3-fluoro-N-[4-[(3-fluorobenzoyl)amino]phenyl]benzamide is unique due to its specific arrangement of fluorine atoms and benzamide groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, binding affinity, and biological activities, making it a valuable compound for various research applications.